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Compound of Interest

Compound Name: Neodol 25-3S

Cat. No.: B1173388 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate surfactant is a critical step in experimental design and product formulation. This

guide provides a comprehensive literature review of Neodol 25-3S, a C12-C15 alcohol ethoxy

sulfate, and compares its performance with two commonly used anionic surfactants: Sodium

Lauryl Ether Sulfate (SLES) and Linear Alkylbenzene Sulfonates (LAS).

Executive Summary
Neodol 25-3S is a versatile anionic surfactant known for its excellent detergency,

emulsification, and foaming properties. Derived from a blend of C12-C15 primary alcohols with

an average of three moles of ethylene oxide, it offers a favorable balance of hydrophilicity and

lipophilicity. This guide synthesizes available research data to compare the performance of

Neodol 25-3S against SLES and LAS in key areas such as critical micelle concentration

(CMC), surface tension reduction, foaming characteristics, and detergency. While direct

comparative studies under identical conditions are limited in the publicly available literature,

this review consolidates data from various sources to provide a valuable performance overview.

Chemical Structure and Properties
Neodol 25-3S is the sodium salt of a sulfated alcohol ethoxylate. Its structure consists of a

hydrophobic C12-C15 alkyl chain and a hydrophilic portion composed of an average of three

ethylene oxide units and a terminal sulfate group. This structure provides a good balance of

properties for various applications.
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Alternatives:

Sodium Lauryl Ether Sulfate (SLES): A widely used anionic surfactant in personal care and

cleaning products, SLES is known for its excellent foaming properties and milder nature

compared to Sodium Lauryl Sulfate (SLS).

Linear Alkylbenzene Sulfonates (LAS): A workhorse surfactant in the detergent industry, LAS

is valued for its strong cleaning performance and cost-effectiveness.

Comparative Performance Data
The following tables summarize key performance data for Neodol 25-3S and its alternatives

based on available literature. It is important to note that experimental conditions may vary

between studies.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension

Surfactant CMC (mM)
Surface Tension at
CMC (mN/m)

Test Conditions

Neodol 25-3S Data not available Data not available

C12-14 Alcohol

Ethoxylate (3 EO)
Not specified

27 mN/m at 20°C

(proxy)

Proxy from C12-14

AE2

Sodium Lauryl Ether

Sulfate (SLES)
~0.80 ~34

Ru(bipy)32+,2Cl−

fluorescence emission

Linear Alkylbenzene

Sulfonate (LAS)

Varies with alkyl chain

length
Varies with conditions

Table 2: Foaming Properties
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Surfactant
Foam Height (mm)
- Initial

Foam Height (mm)
- 5 min

Test Method

Neodol 25 Ethoxylates Moderately foaming
Data varies with EO

chain length

Shell Dynamic Spray

Foam Test

Sodium Lauryl Ether

Sulfate (SLES)
200 170

Ross-Miles Foam

Height Test (in DI

water)

Linear Alkylbenzene

Sulfonate (LAS)
Data not available Data not available

Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing experimental results. The

following sections outline standard protocols for key surfactant performance tests.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration of a surfactant above which micelles form. It is a key indicator of

surfactant efficiency.

Methodology: Surface Tension Method

Preparation of Solutions: Prepare a series of aqueous solutions of the surfactant with varying

concentrations.

Surface Tension Measurement: Measure the surface tension of each solution using a

tensiometer (e.g., Wilhelmy plate or Du Noüy ring method).

Data Plotting: Plot the surface tension as a function of the logarithm of the surfactant

concentration.

CMC Determination: The CMC is the point at which the surface tension curve shows a sharp

break. Below the CMC, the surface tension decreases significantly with increasing

concentration. Above the CMC, the surface tension remains relatively constant.
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Workflow for CMC Determination by Surface Tension

Solution Preparation Measurement
Data Analysis

Prepare Surfactant
Stock Solution Serial Dilutions Measure Surface Tension

(Tensiometer)
Plot Surface Tension

vs. log(Concentration)
Identify Inflection Point

(CMC)

Click to download full resolution via product page

Caption: Workflow for determining the Critical Micelle Concentration (CMC) using the surface

tension method.

Evaluation of Foaming Properties
Foam generation and stability are critical performance attributes for many surfactant

applications.

Methodology: Ross-Miles Foam Test (ASTM D1173)

Apparatus: A standardized apparatus consisting of a jacketed glass tube with a specified

height and diameter, and a pipette with a specified orifice size.

Solution Preparation: Prepare a solution of the surfactant at a specified concentration and

temperature.

Foam Generation: A specific volume of the surfactant solution is allowed to fall from a

specified height through the pipette into the main body of the solution in the glass tube,

creating foam.

Measurement: The initial foam height is measured immediately after all the solution has

fallen from the pipette. The foam height is then measured again at specific time intervals

(e.g., 1, 3, and 5 minutes) to assess foam stability.

Workflow for Ross-Miles Foam Test
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Prepare Surfactant Solution

Assemble Ross-Miles Apparatus
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Caption: Experimental workflow for the Ross-Miles foam height and stability test.

Assessment of Detergency Performance
Detergency, or cleaning efficacy, is a primary function of surfactants in cleaning formulations.

Methodology: ASTM D4488 - Standard Guide for Testing Cleaning Performance
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Substrate and Soil Selection: Choose a standard substrate (e.g., vinyl tiles) and a

standardized soil relevant to the intended application.

Soiling Procedure: Apply the soil uniformly to the substrate in a controlled manner.

Cleaning Apparatus: Utilize a Gardner Straight Line Washability and Abrasion Machine or a

similar apparatus to provide a consistent cleaning action.

**Cleaning

To cite this document: BenchChem. [A Comparative Performance Review of Neodol 25-3S in
Surfactant Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173388#literature-review-of-neodol-25-3s-
performance-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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